Cas no 20367-34-4 (2-nitro-4-propoxyaniline)

• Product Name: 2-nitro-4-propoxyaniline
• CAS No: 20367-34-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 909648
• PubChem ID: 88512
• Update Time: 2025-04-19

2-nitro-4-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-propoxyaniline
• 2-nitro-4-propoxyBenzenamine
• EINECS 243-768-4
• 20367-34-4
• SCHEMBL1277976
• MFCD00130060
• DA-25768
• 2-nitro-4-propoxy-aniline
• AKOS024255470
• CS-0359346
• 2-nitro-4-propoxy-phenylamine
• AE-562/43459386
• VUMCVANUWQZNGD-UHFFFAOYSA-N
• NS00026604
• DTXSID00174295

• Inchi： 1S/C9H12N2O3/c1-2-5-14-7-3-4-8(10)9(6-7)11(12)13/h3-4,6H,2,5,10H2,1H3
• InChI Key： VUMCVANUWQZNGD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)[N+](=O)[O-])N)CCC

Computed Properties

• Exact Mass: 196.08486
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Melting Point: 77.5-78.5 ºC
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 78.39